Cas no 180476-33-9 (2-Decyldodecanoic Acid Methyl Ester)

• Product Name: 2-Decyldodecanoic Acid Methyl Ester
• CAS No: 180476-33-9
• MF: C₂₃H₄₆O₂
• MW: 354.610147953033
• CID: 2085665
• Update Time: 2025-07-23

2-Decyldodecanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Decyldodecanoic Acid Methyl Ester
• Methyl 2-decyldodecanoate

• Inchi： 1S/C23H46O2/c1-4-6-8-10-12-14-16-18-20-22(23(24)25-3)21-19-17-15-13-11-9-7-5-2/h22H,4-21H2,1-3H3
• InChI Key： FVXZCOIVSLGPAR-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCCCCCCCCC)CCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 20
• Complexity: 255
• Topological Polar Surface Area: 26.3

Additional information on 2-Decyldodecanoic Acid Methyl Ester

Comprehensive Analysis of 2-Decyldodecanoic Acid Methyl Ester (CAS No. 180476-33-9)

2-Decyldodecanoic Acid Methyl Ester (CAS No. 180476-33-9) is a high-value ester compound widely utilized in industrial applications, particularly in lubricants, surfactants, and specialty chemicals. Its unique branched-chain structure enhances thermal stability and biodegradability, making it a preferred choice for eco-conscious formulations. The growing demand for sustainable additives and bio-based materials has positioned this ester as a key player in green chemistry initiatives.

The chemical's molecular architecture, featuring a C22 methyl ester, contributes to its exceptional lubricity and low-temperature performance. Industries such as automotive, cosmetics, and agrochemicals leverage these properties to improve product efficacy. Recent studies highlight its compatibility with renewable feedstocks, aligning with global trends toward circular economy models. Researchers are also exploring its potential in advanced polymer plasticizers, where its low volatility and high migration resistance offer significant advantages.

From a synthetic perspective, 2-Decyldodecanoic Acid Methyl Ester is typically produced via esterification of 2-decyldodecanoic acid with methanol, catalyzed by acid or enzymatic methods. Innovations in catalyst design and process intensification have optimized yield and purity, addressing scalability challenges. Analytical techniques like GC-MS and NMR confirm its structural integrity, ensuring compliance with international standards such as REACH and OECD guidelines.

Market insights reveal increasing interest in long-chain esters for niche applications, driven by their superior oxidative stability compared to conventional options. FAQs from industry professionals often focus on its viscosity modifiers and compatibility with synthetic base oils, reflecting practical concerns in formulation development. Environmental regulations, such as the EU's CLP classification, further underscore the need for alternatives like this ester to replace hazardous substances.

In conclusion, 2-Decyldodecanoic Acid Methyl Ester exemplifies the intersection of performance and sustainability. Its versatility across sectors—from biodegradable lubricants to cosmetic emollients—makes it a critical component in modern chemical engineering. As industries prioritize carbon footprint reduction, this compound is poised to gain broader adoption in next-generation material science.